2-bromo-4-chloro-6-fluorobenzene-1-sulfonamide
Description
The compound “2-bromo-4-chloro-6-fluorobenzene-1-sulfonamide” belongs to the class of organic compounds known as halobenzenes . Halobenzenes are aromatic compounds in which the benzene ring is substituted by one or more halogens .
Molecular Structure Analysis
The molecular formula of “2-bromo-4-chloro-6-fluorobenzene-1-sulfonamide” would be C6H3BrClFNO2S, based on the presence of bromine, chlorine, fluorine, and a sulfonamide group attached to a benzene ring. The exact structure would depend on the positions of these substituents on the benzene ring .Chemical Reactions Analysis
Halobenzenes are known to participate in various chemical reactions. For instance, they can undergo nucleophilic aromatic substitution reactions, where the halogen atom is replaced by a nucleophile .Future Directions
Mechanism of Action
- Sulfonamides are known to inhibit enzymes involved in folate biosynthesis, such as dihydropteroate synthetase. This inhibition disrupts bacterial DNA synthesis and cell division .
- In EAS, the electrophile (e.g., bromine cation) forms a sigma bond with the benzene ring, generating a positively charged benzenonium intermediate. A proton is then removed from this intermediate, yielding the substituted benzene ring .
Target of Action
Mode of Action
Biochemical Pathways
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-chloro-6-fluorobenzene-1-sulfonamide involves the introduction of a sulfonamide group onto a benzene ring that already contains bromine, chlorine, and fluorine atoms.", "Starting Materials": [ "2-bromo-4-chloro-6-fluorobenzene", "sulfonamide" ], "Reaction": [ "The first step involves the nitration of 2-bromo-4-chloro-6-fluorobenzene to form 2-bromo-4-chloro-6-fluoro-1-nitrobenzene.", "The nitro group is then reduced to an amino group using a reducing agent such as tin(II) chloride or iron(II) sulfate.", "The resulting 2-bromo-4-chloro-6-fluoro-1-aminobenzene is then reacted with a sulfonating agent such as sulfuric acid or chlorosulfonic acid to introduce the sulfonamide group onto the benzene ring.", "The final product is isolated and purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
1204573-10-3 |
Product Name |
2-bromo-4-chloro-6-fluorobenzene-1-sulfonamide |
Molecular Formula |
C6H4BrClFNO2S |
Molecular Weight |
288.5 |
Purity |
95 |
Origin of Product |
United States |
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